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Compound of Interest

Compound Name: 16-alpha-Hydroxyestrone-13C3

Cat. No.: B602638 Get Quote

{"product_name": "16.alpha.-Hydroxy Estrone-13C3", "supplier": "TRC", "cas": "1246816-57-6",

"cat_no": "H944552", "product_page_url": "--INVALID-LINK-- {"product_name": "16α-

Hydroxyestrone-2,4,16-13C3", "supplier": "Cayman Chemical", "cas": "1246816-57-6",

"item_no": "20658", "product_page_url": "--INVALID-LINK-- {"product_name": "16α-

Hydroxyestrone-13C3 solution", "supplier": "Santa Cruz Biotechnology", "cas": "1246816-57-6",

"sc_bt_id": "sc-337583", "product_page_url": "--INVALID-LINK-- {"product_name": "16α-

Hydroxyestrone-2,4,16-13C3", "supplier": "IsoSciences", "cas": "1246816-57-6", "cat_no":

"1699", "product_page_url": "--INVALID-LINK-- {"product_name": "16α-Hydroxyestrone-2,4,16-

13C3", "supplier": "Alsachim", "cas": "1246816-57-6", "cat_no": "7090", "product_page_url": "--

INVALID-LINK-- {"product_name": "16α-Hydroxyestrone-2,4,16-13C3", "supplier": "Clearsynth",

"cas": "1246816-57-6", "cat_no": "CS-M-7092", "product_page_url": "--INVALID-LINK--

{"product_name": "16α-Hydroxyestrone-2,4,16-13C3 solution", "supplier": "Cerilliant", "cas":

"1246816-57-6", "cat_no": "H-074", "product_page_url": "--INVALID-LINK-- {"product_name":

"16α-Hydroxyestrone-2,4,16-13C3", "supplier": "SynFine", "cas": "1246816-57-6", "cat_no":

"C1699", "product_page_url": "--INVALID-LINK-- {"product_name": "16α-Hydroxyestrone-

13C3", "supplier": "C/D/N Isotopes", "cas": "1246816-57-6", "cat_no": "D-7918",

"product_page_url": "--INVALID-LINK-- {"product_name": "16α-Hydroxyestrone-2,4,16-13C3",

"supplier": "Medical Isotopes", "cas": "1246816-57-6", "cat_no": "6798", "product_page_url": "--

INVALID-LINK-- {"product_name": "16α-Hydroxyestrone-2,4,16-13C3", "supplier": "Cambridge

Isotope Laboratories", "cas": "1246816-57-6", "cat_no": "CLM-6798", "product_page_url": "--

INVALID-LINK-- {"product_name": "16α-Hydroxyestrone-2,4,16-13C3", "supplier": "Toronto

Research Chemicals", "cas": "1246816-57-6", "cat_no": "H944552", "product_page_url": "--

INVALID-LINK-- {"product_name": "16α-Hydroxyestrone-2,4,16-13C3", "supplier": "LGC
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Standards", "cas": "1246816-57-6", "cat_no": "TRC-H944552-1MG", "product_page_url": "--

INVALID-LINK-- {"product_name": "16α-Hydroxyestrone-2,4,16-13C3", "supplier": "Omicron

Biochemicals", "cas": "1246816-57-6", "cat_no": "H9445", "product_page_url": "--INVALID-

LINK-- Commercial Suppliers and Technical Guide for 16-alpha-Hydroxyestrone-¹³C₃ in

Research

For researchers, scientists, and drug development professionals requiring high-purity 16-alpha-

Hydroxyestrone-¹³C₃ for their studies, a variety of commercial suppliers offer this stable

isotope-labeled compound. This guide provides a comprehensive overview of available

suppliers, their product specifications, and relevant technical information to assist in the

selection and application of this critical research tool.

Overview of 16-alpha-Hydroxyestrone-¹³C₃
16-alpha-Hydroxyestrone is a significant metabolite of estrone and estradiol, playing a crucial

role in estrogen metabolism. The ¹³C₃-labeled version serves as an invaluable internal standard

for quantitative analysis by mass spectrometry (MS), particularly in liquid chromatography-

mass spectrometry (LC-MS) assays. Its use allows for precise and accurate measurement of

endogenous 16-alpha-Hydroxyestrone levels in various biological matrices, which is essential

for research in endocrinology, oncology, and drug metabolism.

Commercial Supplier Data
The following table summarizes the key quantitative data from various commercial suppliers of

16-alpha-Hydroxyestrone-¹³C₃. This allows for a direct comparison of product offerings to suit

specific research needs.
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Supplier
Catalog
Number

CAS
Number

Isotopic
Purity

Chemical
Purity

Format

Toronto

Research

Chemicals

(TRC)

H944552
1246816-57-

6
Not Specified Not Specified Not Specified

Cayman

Chemical
20658

1246816-57-

6
≥99% ≥98% Neat Solid

Santa Cruz

Biotechnolog

y

sc-337583
1246816-57-

6
Not Specified Not Specified Solution

IsoSciences 1699
1246816-57-

6

99 atom %

¹³C
>98% Not Specified

Alsachim 7090
1246816-57-

6
Not Specified >98% Not Specified

Clearsynth CS-M-7092
1246816-57-

6
Not Specified Not Specified Not Specified

Cerilliant

(Sigma-

Aldrich)

H-074
1246816-57-

6
Not Specified Not Specified

Solution

(Methanol)

C/D/N

Isotopes
D-7918

1246816-57-

6

99 atom %

¹³C
Not Specified Not Specified

Medical

Isotopes
6798

1246816-57-

6

99 atom %

¹³C
>98% Not Specified

Cambridge

Isotope

Laboratories

(CIL)

CLM-6798
1246816-57-

6

99 atom %

¹³C
>98% Not Specified

LGC

Standards

TRC-

H944552-

1MG

1246816-57-

6
Not Specified Not Specified Not Specified
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Omicron

Biochemicals
H9445

1246816-57-

6

98 atom %

¹³C
>97% Not Specified

Experimental Protocols
The primary application of 16-alpha-Hydroxyestrone-¹³C₃ is as an internal standard in

quantitative mass spectrometry. Below is a generalized methodology for its use in quantifying

endogenous 16-alpha-Hydroxyestrone in a biological sample, such as plasma or urine.

Protocol: Quantification of 16-alpha-Hydroxyestrone in
Human Plasma by LC-MS/MS
1. Sample Preparation:

Spiking: To 100 µL of plasma, add a known concentration of 16-alpha-Hydroxyestrone-¹³C₃

solution (e.g., 10 ng/mL in methanol). This serves as the internal standard.

Protein Precipitation: Add 300 µL of ice-cold acetonitrile to the plasma sample to precipitate

proteins.

Vortex and Centrifuge: Vortex the mixture for 1 minute, followed by centrifugation at 10,000 x

g for 10 minutes at 4°C.

Supernatant Collection: Carefully collect the supernatant, which contains the analyte and

internal standard.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g.,

50:50 methanol:water).

2. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is typically used.
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Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in methanol.

Gradient: A linear gradient from 20% to 95% Mobile Phase B over several minutes is used

to elute the analyte.

Flow Rate: 0.3 mL/min.

Injection Volume: 10 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both the endogenous analyte and the ¹³C₃-labeled internal standard.

16-alpha-Hydroxyestrone: e.g., m/z 287.2 → 145.1

16-alpha-Hydroxyestrone-¹³C₃: e.g., m/z 290.2 → 148.1

Data Analysis: The concentration of endogenous 16-alpha-Hydroxyestrone is determined

by calculating the peak area ratio of the analyte to the internal standard and comparing it

to a standard curve prepared with known concentrations of unlabeled 16-alpha-

Hydroxyestrone.

Visualizations
Signaling Pathway
The following diagram illustrates a simplified metabolic pathway for estrone, highlighting the

formation of 16-alpha-Hydroxyestrone.
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Simplified metabolic pathway of estrone.

Experimental Workflow
This diagram outlines the general workflow for the quantification of 16-alpha-Hydroxyestrone

using a ¹³C₃-labeled internal standard.
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LC-MS/MS quantification workflow.
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To cite this document: BenchChem. [Commercial suppliers of 16-alpha-Hydroxyestrone-
13C3 for research.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602638#commercial-suppliers-of-16-alpha-
hydroxyestrone-13c3-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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